Cas no 18969-60-3 ((4-Carboxybenzyl)methylbicarbamic acid dibenzyl ester)

• Product name: (4-Carboxybenzyl)methylbicarbamic acid dibenzyl ester
• CAS No: 18969-60-3
• MF: C₂₅H₂₄N₂O₆
• MW: 448.467866897583
• CID: 51188
• PubChem ID: 21569045

(4-Carboxybenzyl)methylbicarbamic acid dibenzyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Carboxybenzyl)methylbicarbamic acid dibenzyl ester
• 1-[(4-Carboxyphenyl)methyl]-2-methyl-1,2-hydrazinedicarboxylic acid bis(phenylmethyl) ester
• (P-CARBOXYBENZYL)METHYL-BICARBAMIC ACID DIBENZYL ESTER
• 4-(2-{1,2-Bis[(benzyloxy)carbonyl]hydrazino}ethyl)benzoic acid
• 2-Methyl-N-ethyl-N-(2-cyanoethyl)-4-aminobenzaldehyde
• 3-(ethyl(4-formyl-3-methylphenyl)amino)propanenitrile
• 3-[ethyl(4-formyl-3-methylphenyl)amino]propiononitrile
• 4-[(2-methyl-1,2-dicarbobenzoxy-hydrazino)-methyl]-benzoic acid
• 4-< (2-Cyanoethyl)ethylamino> -o-tolualdehyde
• 4-< (2-Methyl-1,2-dicarbobenzoxy-hydrazino)-methyl> -benzoesaeure
• 528315_ALDRICH
• AC1L26ST
• AC1Q2ZLO
• AC1Q6PZZ
• CTK4B1569
• T0515-3093
• SCHEMBL11872301
• 4-[[[methyl(phenylmethoxycarbonyl)amino]-phenylmethoxycarbonylamino]methyl]benzoic acid
• 18969-60-3
• AKOS015967624
• SQVPOIYOTJPEAF-UHFFFAOYSA-N
• 4-((1,2-bis(benzyloxycarbonyl)-2-methylhydrazinyl)methyl)benzoic acid

• Inchi： InChI=1S/C25H24N2O6/c28-23(29)22-13-11-19(12-14-22)15-16-27(25(31)33-18-21-9-5-2-6-10-21)26-24(30)32-17-20-7-3-1-4-8-20/h1-14H,15-18H2,(H,26,30)(H,28,29)
• InChI Key： GEFLQMNTNSMBCW-UHFFFAOYSA-N
• SMILES： C(OC(=O)N(CCC1C=CC(C(O)=O)=CC=1)NC(OCC1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 448.16352
• Monoisotopic Mass: 448.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Density: 1.304
• PSA: 105.17